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Compound of Interest

Compound Name: 3-(2-formylphenyl)benzoic Acid

Cat. No.: B112260

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
3-(2-formylphenyl)benzoic acid (CAS No. 205871-52-9). Comprehensive toxicological data
for this specific compound is limited. Therefore, information from the closely related isomers, 2-
formylbenzoic acid and 3-formylbenzoic acid, has been included for guidance. This information
should be used with caution and supplemented by a thorough in-house risk assessment.
Always consult the most up-to-date Safety Data Sheet (SDS) from your supplier before
handling this chemical.

Hazard Identification and Classification

3-(2-Formylphenyl)benzoic acid is classified as a hazardous substance. The primary hazards
associated with this compound are related to oral toxicity, skin irritation, serious eye irritation,
and respiratory irritation.

GHS Classification:

Based on available data for 3-(2-formylphenyl)benzoic acid, the following GHS hazard
classifications apply:

o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

 Skin Irritation (Category 2), H315: Causes skin irritation.
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e Serious Eye Irritation (Category 2), H319: Causes serious eye irritation.

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System, H335:
May cause respiratory irritation.[1]

Signal Word: Warning

Hazard Pictograms:

Pictogram Description

GHSO07 Exclamation Mark

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

Comprehensive precautionary statements for 3-(2-formylphenyl)benzoic acid are not readily
available. The following are based on the hazards of closely related isomers and are
recommended as a minimum standard:

Prevention: P261, P264, P270, P271, P280

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P330, P332+P313,
P337+P313, P362

Storage: P403+P233, P405

Disposal: P501
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Physicochemical and Toxicological Data

Detailed experimental data for 3-(2-formylphenyl)benzoic acid is not widely published. The
table below includes available information for the target compound and its isomers, 2-
formylbenzoic acid and 3-formylbenzoic acid, for comparison.

3-(2-

2-Formylbenzoic 3-Formylbenzoic
Property Formylphenyl)benz . .
] ) acid acid

oic acid
CAS Number 205871-52-9[2] 119-67-5 619-21-6[3]
Molecular Formula C14H1003[2] CsHeOs3 CsHeO3[3]
Molecular Weight 226.2 g/mol [2] 150.13 g/mol 150.13 g/mol [3]

Not specified (likely a Very slightly beige
Appearance ) P (kely Y SIgNEY belg Powder][3]

solid) powder[4]
Melting Point Not specified Not specified 173-175 °CJ[3]
Oral LD50 (Rat) Data not available 7500 mg/kg[4] Data not available
Oral LD50 (Mouse) Data not available 4480 mg/kg[4] Data not available

Experimental Protocols and Handling Procedures
Engineering Controls

» Work with 3-(2-formylphenyl)benzoic acid should be conducted in a well-ventilated area.[5]

o Alaboratory fume hood is recommended, especially when handling the powder or creating
solutions, to minimize inhalation exposure.

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.[6]

Personal Protective Equipment (PPE)

e Eye and Face Protection: Wear chemical safety goggles or a face shield that meets NIOSH
(US) or EN 166 (EU) standards.[7]
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o Skin Protection:
o Wear impervious gloves (e.g., nitrile rubber) to prevent skin contact.
o Alab coat or other protective clothing should be worn to cover exposed skin.[5]

o Respiratory Protection: If the powder is handled in a way that generates dust, a NIOSH-
approved N95 or higher-rated particulate respirator should be used.[3]

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.[7]
e Do not breathe dust.

e Wash hands thoroughly after handling the compound and before eating, drinking, smoking,
or using the restroom.[5]

o Contaminated work clothing should not be allowed out of the workplace and should be
laundered separately.[5]

First Aid Measures

In the event of exposure, follow these first-aid protocols. Seek medical attention for all
exposures.

 Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[4]

o Skin Contact: Immediately flush the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing and shoes. Seek medical attention if
irritation persists.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[4]
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 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and give them 2-4 cupfuls of water or milk to drink. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[4][7]

Accidental Release and Disposal

Accidental Release Measures
e Minor Spills:

o Evacuate unnecessary personnel from the area.

o

Wear appropriate PPE as described in Section 3.2.

[¢]

Carefully sweep up the solid material, avoiding dust generation.[5]

[e]

Place the spilled material into a sealed, labeled container for proper disposal.

[e]

Clean the spill area with a suitable solvent and then wash with soap and water.
e Major Spills:

o Follow the same procedures as for a minor spill, but with enhanced PPE, including
respiratory protection.

o Prevent the spilled material from entering drains or waterways.

Disposal Considerations

» Dispose of 3-(2-formylphenyl)benzoic acid and any contaminated materials in accordance
with all applicable federal, state, and local environmental regulations.

e The material should be disposed of as hazardous waste. Do not dispose of it with household
garbage.

Storage and Stability

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[7] Keep
away from incompatible materials.
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e Incompatible Materials: Strong oxidizing agents and strong bases.[4]

e Hazardous Decomposition Products: Thermal decomposition may produce carbon monoxide
and carbon dioxide.[4]

Logical Workflow for Handling

The following diagram illustrates a safe handling workflow for 3-(2-formylphenyl)benzoic acid

from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. combi-blocks.com [combi-blocks.com]
. calpaclab.com [calpaclab.com]

. 3-Formylbenzoic acid 3-Carboxybenzaldehyde [sigmaaldrich.com]

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

1
2
3
e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
5
6. fishersci.com [fishersci.com]

7

. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Safety and Handling of 3-(2-Formylphenyl)benzoic Acid:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112260#safety-and-handling-precautions-for-3-2-
formylphenyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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